Cas no 61393-19-9 ((2S)-2-cyclohexyloxirane)

• Product Name: (2S)-2-cyclohexyloxirane
• CAS No: 61393-19-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 481076
• PubChem ID: 11446325
• Update Time: 2025-05-25

(2S)-2-cyclohexyloxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, cyclohexyl-, (S)-
• (2S)-2-Cyclohexyloxirane
• LogP
• oxirane, 2-cyclohexyl-, (2S)-
• DTXSID20466023
• Z3271410869
• EN300-1833251
• 61393-19-9
• (2S)-2-cyclohexyloxirane

• Inchi： 1S/C8H14O/c1-2-4-7(5-3-1)8-6-9-8/h7-8H,1-6H2/t8-/m1/s1
• InChI Key： NPRYHWFMGPYJIY-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1CCCCC1

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on (2S)-2-cyclohexyloxirane

Introduction to (2S)-2-Cyclohexyloxirane (CAS No. 61393-19-9)

The compound (2S)-2-cyclohexyloxirane (CAS No. 61393-19-9) is a cyclic ether with significant applications in organic synthesis and materials science. This compound, also referred to as cyclohexyl oxirane, is a derivative of cyclohexanol and has gained attention due to its unique chemical properties and versatility in various industrial processes.

Recent studies have highlighted the importance of (2S)-2-cyclohexyloxirane in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its role as a building block for synthesizing high-performance polymers, which exhibit enhanced mechanical and thermal stability. These findings underscore the potential of this compound in creating sustainable materials for aerospace, automotive, and electronic industries.

One of the key features of (2S)-2-cyclohexyloxirane is its ability to undergo ring-opening reactions under specific conditions. This property has been leveraged in the synthesis of bioactive molecules, where precise control over stereochemistry is crucial. For instance, recent advancements in asymmetric catalysis have enabled the production of enantiomerically enriched derivatives of this compound, paving the way for its application in drug discovery.

In terms of physical properties, (2S)-2-cyclohexyloxirane exhibits a melting point of approximately -50°C and a boiling point around 145°C. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various laboratory-scale reactions. Additionally, the compound's stability under ambient conditions ensures its usability in large-scale industrial processes.

The synthesis of (2S)-2-cyclohexyloxirane typically involves the epoxidation of cyclohexene using peracid reagents. This reaction is highly efficient and can be carried out under mild conditions, making it a preferred method for industrial production. Recent innovations in catalytic systems have further improved the yield and selectivity of this process, contributing to cost-effective manufacturing.

From an environmental perspective, (2S)-2-cyclohexyloxirane has shown biodegradability under specific conditions, reducing its ecological footprint compared to other synthetic compounds. This characteristic aligns with global efforts to develop eco-friendly chemicals and materials.

In conclusion, (2S)-2-cyclohexyloxirane (CAS No. 61393-19-9) stands as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and organic chemistry.